Cas no 57357-81-0 (1,5-Cyclononadiene)
1,5-Cyclononadiene structure
Product Name:1,5-Cyclononadiene
CAS No:57357-81-0
MF:C9H14
MW:122.207462787628
CID:1604128
Update Time:2024-09-11
1,5-Cyclononadiene Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Cyclononadiene
- cyclonona-1,5-diene
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- Inchi: 1S/C9H14/c1-2-4-6-8-9-7-5-3-1/h1-2,7,9H,3-6,8H2/b2-1-,9-7-
- InChI Key: UWMOLRCQDVCRLG-NQOXHWNZSA-N
- SMILES: C1CCCC=CCCC=1 |c:4,8|
Computed Properties
- Exact Mass: 122.10962
- Monoisotopic Mass: 122.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 95.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
Experimental Properties
- Density: 0.835±0.06 g/cm3(Predicted)
- Boiling Point: 172.7±20.0 °C(Predicted)
- PSA: 0
1,5-Cyclononadiene Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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